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Compound of Interest

Compound Name: (1S)-(+)-Neomenthyl acetate

Cat. No.: B1199892

CAS Number: 2552-91-2

(1S)-(+)-Neomenthyl acetate is a naturally occurring monoterpene and an ester of
neomenthol. It is found in various mint species and possesses a characteristic minty and fruity
aroma.[1][2] This technical guide provides an in-depth overview of its chemical and physical
properties, synthesis, and potential applications for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

(1S)-(+)-Neomenthyl acetate is a chiral molecule with the chemical formula C12H2202.[3][4] Its
properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula C12H2202 [3114]
Molecular Weight 198.30 g/mol [3]
Appearance .Cok.)rless to pale yellow clear o

liquid
Melting Point 36-38 °C [51[6]
Boiling Point 81 °C at 3 mmHg [5][6]
Density 0.912 g/mL at 25 °C [5]1[6]
Optical Activity [0]20/D +48°, ¢ = 8 in benzene

ble 2: S : Ll hi

Data Type Description Reference

Spectra available from
1H NMR . _ [3]
commercial suppliers.

Spectra available from
13C NMR ] ) [3]
commercial suppliers.

FTIR spectra have been
IR Spectra [3]
recorded.

Mass Spectrometry GC-MS data is available. [3]

Standard non-polar: 1297;
Semi-standard non-polar:
1276; Standard polar: 1602,
1612, 1623

Kovats Retention Index

Table 3: Solubility and Synonyms
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Parameter Details

Reference

Soluble in alcohol. Sparingly
Solubility soluble in water (17.13 mg/L at
25 °C est.).

(+)-Neomenthyl acetate, d-
Neomenthyl acetate,
[(1S,2S,5R)-5-methyl-2-

propan-2-ylcyclohexyl] acetate

Synonyms

Synthesis of (1S)-(+)-Neomenthyl Acetate

A common method for the synthesis of (1S)-(+)-Neomenthyl acetate is the esterification of
(1S)-(-)-neomenthol with an acetylating agent. A generalized experimental protocol is provided

below.

Experimental Protocol: Acetylation of (1S)-(-)-

Neomenthol

Materials:

(1S)-(-)-Neomenthol

Acetic anhydride

Pyridine or a solid acid catalyst (e.g., expansive graphite)

Diethyl ether or other suitable organic solvent

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.flavscents.com/library/material/39622344660/a
https://www.flavscents.com/library/material/39622344660/a
https://pubchem.ncbi.nlm.nih.gov/compound/Neomenthyl-acetate
http://www.thegoodscentscompany.com/data/rw1137731.html
https://www.benchchem.com/product/b1199892?utm_src=pdf-body
https://www.benchchem.com/product/b1199892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: In a round-bottom flask, dissolve (1S)-(-)-neomenthol in a suitable solvent
such as diethyl ether.

» Addition of Reagents: Add a stoichiometric excess of acetic anhydride to the solution. If a
catalyst is used, it should be added at this stage. For base-catalyzed reactions, pyridine can
be used as both a catalyst and a solvent.

o Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water or
a saturated sodium bicarbonate solution to neutralize the excess acetic anhydride and acetic
acid byproduct. The aqueous layer is separated, and the organic layer is washed
sequentially with saturated sodium bicarbonate solution and brine.

e Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate
or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

 Purification: The crude (1S)-(+)-Neomenthyl acetate can be purified by vacuum distillation
or column chromatography on silica gel to yield the final product.

The following diagram illustrates the general workflow for the synthesis and purification of (1S)-
(+)-Neomenthyl acetate.

Click to download full resolution via product page

Synthesis and Purification Workflow

Applications in Research and Drug Development
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(1S)-(+)-Neomenthyl acetate serves as a valuable chiral building block in asymmetric
synthesis. Its well-defined stereochemistry makes it a useful starting material or intermediate in
the synthesis of more complex chiral molecules, including active pharmaceutical ingredients.

Furthermore, some studies have indicated that (+)-Neomenthyl Acetate, as an essential oil
component of Chenopodium ambrosioides, exhibits antileishmanial activity.[6] However, the
precise mechanism of action and the signaling pathways involved have not been fully
elucidated and require further investigation. Its use in the fragrance and flavor industry is also
notable due to its pleasant minty and fruity scent.[2]

Safety Information

(1S)-(+)-Neomenthyl acetate is classified as a flammable solid and is toxic to aquatic life with
long-lasting effects.[7] Appropriate safety precautions should be taken during handling,
including the use of personal protective equipment and working in a well-ventilated area. Keep
away from heat, sparks, open flames, and other ignition sources.[8] For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (+)-neomenthyl acetate [flavscents.com]

2. Menthyl Acetate : A clear colourless free flowing liquid - Mane Kancor Ingredients Ltd.
[manekancor.com]

e 3. (+)-Neomenthyl acetate | C12H2202 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. scbt.com [scbt.com]

¢ 5. chemicalpoint.eu [chemicalpoint.eu]

e 6. (1S)-(+)-NEOMENTHYL ACETATE | 2552-91-2 [chemicalbook.com]

¢ 7. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]

¢ 8. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1199892?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8361053.htm
https://manekancor.com/products/menthyl-acetate/
https://www.benchchem.com/product/b1199892?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1137731.html
https://www.echemi.com/produce/pr2411014532-1s-neomenthyl-acetate.html
https://www.benchchem.com/product/b1199892?utm_src=pdf-custom-synthesis
https://www.flavscents.com/library/material/39622344660/a
https://manekancor.com/products/menthyl-acetate/
https://manekancor.com/products/menthyl-acetate/
https://pubchem.ncbi.nlm.nih.gov/compound/Neomenthyl-acetate
https://www.scbt.com/p/1s-neomenthyl-acetate-2552-91-2
https://chemicalpoint.eu/product/1s-neomenthyl-acetate/?lang=de
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8361053.htm
http://www.thegoodscentscompany.com/data/rw1137731.html
https://www.echemi.com/produce/pr2411014532-1s-neomenthyl-acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [(1S)-(+)-Neomenthyl Acetate: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199892#1s-neomenthyl-acetate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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